N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C18H14N4O3S/c23-17(20-13-1-3-15-16(9-13)25-11-24-15)10-26-18-4-2-14(21-22-18)12-5-7-19-8-6-12/h1-9H,10-11H2,(H,20,23)
• InChI Key: NJXHRLPGRFJVMN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NN=C(C=C3)C4=CC=NC=C4
• Molecular Formula: C18H14N4O3S
• Molecular Weight: 366.4 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide, also known as BDP-9066, is a novel sulfanylacetamide compound that has been studied for its potential use in treating various diseases. This compound has shown promising results in scientific research, particularly in its ability to modulate certain biochemical and physiological pathways.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide is not fully understood, but it is thought to involve the modulation of certain biochemical and physiological pathways. This compound has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and cancer progression. It has also been shown to activate certain signaling pathways, including the protein kinase B (Akt) pathway, which is involved in cell survival and growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In preclinical studies, this compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cardiac function. Additionally, this compound has been shown to have antioxidant activity, which may contribute to its cardioprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide in lab experiments is its broad range of potential applications. This compound has been shown to have anti-tumor, anti-inflammatory, and cardioprotective effects, making it a promising compound for the treatment of various diseases. However, one limitation of using this compound in lab experiments is its limited availability, as it is a relatively new compound that is not yet widely available.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide. One area of research could be the development of more efficient synthesis methods to increase the availability of the compound. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential use in treating other diseases, such as neurodegenerative diseases and diabetes. Finally, clinical trials could be conducted to evaluate the safety and efficacy of this compound in humans.

Scientific Research Applications

N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide has been studied for its potential use in treating various diseases, including cancer, inflammation, and cardiovascular diseases. In preclinical studies, this compound has shown anti-tumor activity in various cancer cell lines, including breast, lung, and colon cancer. It has also demonstrated anti-inflammatory activity in animal models of rheumatoid arthritis and colitis. Additionally, this compound has been shown to have cardioprotective effects in animal models of myocardial infarction.